Cas no 4017-38-3 (1-tert-butylaziridine)

• Product name: 1-tert-butylaziridine
• CAS No: 4017-38-3
• MF: C₆H₁₃N
• MW: 99.17410
• CID: 925421
• PubChem ID: 19927

1-tert-butylaziridine Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylaziridine
• 1-tert-Butyaziridine
• 1-tert-Butyl-aziridin
• AZIRIDINE,1-tert-BUTYL
• N-n-Butylaziridin
• N-tert.-Butyl-ethylenimin
• N-tert-butylaziridine
• tert.butylaziridine
• Aziridine, 1-(1,1-dimethylethyl)-
• UNII-WCB0V6V8H4
• tert-Butylaziridine
• BRN 0102471
• BBFCEQFUUOTJPD-UHFFFAOYSA-N
• AI3-50488
• NSC-152115
• AZIRIDINE, 1-tert-BUTYL-
• DTXSID30193176
• 1-tert-Butyl aziridine
• BUTYAZIRIDINE, 1-TERT-
• NSC152115
• 4017-38-3
• NSC 152115
• 1-tert-Butyl-aziridine
• 5-20-01-00009 (Beilstein Handbook Reference)
• N-t-butylaziridine
• WCB0V6V8H4
• 1-(1,1-DIMETHYLETHYL)AZIRIDINE

• Inchi： InChI=1S/C6H13N/c1-6(2,3)7-4-5-7/h4-5H2,1-3H3
• InChI Key： BBFCEQFUUOTJPD-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1CC1

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3Ų
• XLogP3: 1

Experimental Properties

• PSA: 3.01000
• LogP: 1.03840

Additional information on 1-tert-butylaziridine

测试